tert-Butyl4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate

• Molecular Formula: C15H29N3O2
• Molecular Weight: 283.41 g/mol
• IUPAC Name: tert-butyl 4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C15H29N3O2/c1-15(2,3)20-14(19)17-9-6-13(7-10-17)18-8-4-5-12(16)11-18/h12-13H,4-11,16H2,1-3H3
• InChI Key: KFHYIQFEMJSRQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2CCCC(C2)N

Description

tert-Butyl4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate is a chemical compound with a complex structure that includes a tert-butyl group, a piperidine ring, and an aminopiperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-Butyl4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate typically involves the reaction of tert-butyl 4-aminopiperidine-1-carboxylate with 3-aminopiperidine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

tert-Butyl4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role in drug development.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of tert-Butyl4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to tert-Butyl4-(3-aminopiperidin-1-yl)piperidine-1-carboxylate include:

• tert-Butyl 4-amino-1-piperidinecarboxylate
• tert-Butyl 4-(3-aminopropyl)piperidine-1-carboxylate
• tert-Butyl 4-(4-aminophenyl)piperidine-1-carboxylate

Uniqueness

What sets this compound apart from similar compounds is its specific structure, which imparts unique chemical properties and reactivity. This uniqueness makes it valuable for specific applications in research and industry .